Cas no 184037-69-2 (N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide)
![N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide structure](https://www.kuujia.com/scimg/cas/184037-69-2x500.png)
184037-69-2 structure
Product name:N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide
CAS No:184037-69-2
MF:C24H40N6O4S
MW:508.67720413208
CID:1378100
N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide
- 4-Piperidineethanol, 1-[(2S)-5-[(aminoiminomethyl)amino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3,3-dimethyl-8-quinolinyl)sulfonyl]amino]pentyl]-
-
- Inchi: 1S/C24H40N6O4S/c1-24(2)15-18-5-3-7-20(21(18)28-16-24)35(33,34)29-19(6-4-11-27-23(25)26)22(32)30-12-8-17(9-13-30)10-14-31/h3,5,7,17,19,28-29,31H,4,6,8-16H2,1-2H3,(H4,25,26,27)/t19-/m0/s1
- InChI Key: KKYOZZAUCIMAQW-IBGZPJMESA-N
- SMILES: N1(C(=O)[C@@H](NS(C2C3=C(C=CC=2)CC(C)(C)CN3)(=O)=O)CCCNC(N)=N)CCC(CCO)CC1
Computed Properties
- Exact Mass: 508.2835
Experimental Properties
- Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 741.7±70.0 °C(Predicted)
- PSA: 160.64
- pka: 10.31±0.40(Predicted)
N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide Related Literature
-
Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
-
Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
184037-69-2 (N-[4-Guanidino-1(S)-[4-(2-hydroxyethyl)piperidin-1-ylcarbonyl]butyl]-3,3-dimethyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide) Related Products
- 141396-28-3(Argatroban monohydrate)
- 121785-72-6(21S-Argatroban)
- 74863-84-6(Argatroban(mixture of isomers))
- 672949-74-5(Carbamic acid, (4-methylphenyl)-, (2-chloro-5-thiazolyl)methyl ester (9CI))
- 2229565-23-3(1-1-(3,5-difluoropyridin-4-yl)cyclopropylethan-1-amine)
- 1805235-24-8(3-Bromo-5-chloro-6-(difluoromethyl)-2-hydroxypyridine)
- 1286733-04-7(1-1-(3,4-difluorobenzoyl)azetidine-3-carbonyl-4-(2-methoxyphenyl)piperazine)
- 103213-33-8(Fructose-1,6-diphosphate calcium salt)
- 66340-86-1((Z)-2-(Methoxyimino)-3-oxo-butanoic Acid Ethyl Ester)
- 79299-81-3(9-cis-Retinyl Linoleate)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
